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3-O-Methylellagic acid validation as analytical
standard
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Compound Focus: 3-O-Methylellagic acid

CAS No.: 51768-38-8

Cat. No.: S1953689

Specifications of a Certified Reference Standard

The table below summarizes the key specifications for a commercially available 3-O-Methylellagic acid

primary reference standard [1].

Feature Specification

Product Line phyproof Reference Substance [1]
Assay/Purity >90.0% (HPLC) [1]

Physical Form Powder [1]

CAS Number 51768-38-8 [2]

Molecular Formula C15H808 [2]

Supplier PhytoLab GmbH & Co. KG [1]

Reported Biological Activities & Analytical Data
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While a complete validation dataset is not available in the search results, the following scientific findings are

reported for 3-O-Methylellagic acid:

e Anti-inflammatory Activity: The compound can be isolated from Myrciaria cauliflora and possesses
anti-inflammatory properties [2].

¢ Antibacterial Activity: It shows activity against Staphylococcus aureus ATCC 25923 with a Minimum
Inhibitory Concentration (MIC) of 32 pg/mL [2].

¢ Inhibitory Effect on Glucose Transport: The compound has shown an inhibitory effect in a glucose
transport assay [2].

¢ Isolation and Identification: One study isolated 3-O-methyl ellagic acid 3-O-rhamnoside (a
glycoside form) from the bark of Terminalia arjuna. The identification was confirmed using techniques
including LC-MS, 1H-NMR, and 13C-NMR [3].

General Workflow for Characterizing Ellagic Acid
Derivatives
The methodologies below, compiled from research on similar ellagic acid derivatives, illustrate the common

techniques used for the isolation, characterization, and activity testing of these compounds. You can use this

as a guide for designing your own validation protocols [4] [5] [3].
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Key Experimental Protocols

e Isolation and Purification: Common techniques include column chromatography over silica gel with
solvent systems like petroleum ether-ethyl acetate, followed by further sub-fractionation and
purification using preparative HPLC [5] [3].

e Structural Elucidation:

o Spectroscopic Techniques: The structure of 3-O-methylellagic acid and its derivatives is
confirmed using a combination of spectroscopic methods [4] [5] [3].

o Chromatographic Identification: Compounds can be identified in extracts using techniques
like Flow Injection Analysis-Electrospray lonization-lon Trap-Mass Spectrometry (FIA-
ESI-IT-MS/MSn) and HPLC-DAD [6].

e Bioactivity Testing:

o In Vitro Anticancer Assay: The MTT assay is a standard method. Cells are treated with the
compound, and viability is measured after incubation using an ELISA reader [4].

o Antimicrobial Assay: Activity is tested against a panel of microbial strains. The Minimum
Inhibitory Concentration (MIC) is determined, and the Minimum Bactericidal Concentration
(MBC) can be calculated from MBC/MIC ratios [5].

¢ In Silico Studies:

o Molecular Docking and Dynamics: These simulations help understand the interaction
between the compound and target proteins. The process includes system minimization,
heating, density equilibration, and a production run. Binding free energy is calculated using the
MM-PB/GBSA method [4].

How to Proceed with Validation

Since the publicly available data is limited, for a formal analytical comparison guide, I recommend you:

e Contact Suppliers Directly: Reach out to specialty chemical providers like Sigma-Aldrich/Supelco
(distributor for PhytoLab) or MedChemExpress to request full Certificates of Analysis (CoA) and
validation data sheets for their 3-O-Methylellagic acid standards [2] [1].

e Consult Scientific Databases: Search for more detailed pharmacological and analytical data in
specialized databases like SciFinder or Reaxys, which may contain deeper information from journal
articles not captured in this search.

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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